2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-methyl-N-[(4-morpholin-4-ylsulfonylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C19H21N3O4S2/c1-14-4-2-3-5-17(14)18(23)21-19(27)20-15-6-8-16(9-7-15)28(24,25)22-10-12-26-13-11-22/h2-9H,10-13H2,1H3,(H2,20,21,23,27)
• InChI Key: UCBRIHORCMCFJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the B-cell receptor signaling pathway, which plays a critical role in the development and survival of B cells. Inhibition of BTK has been shown to be an effective therapeutic strategy for the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).

Mechanism of Action

2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide binds to the ATP-binding site of BTK and inhibits its activity. BTK is a key enzyme involved in the B-cell receptor signaling pathway, which plays a critical role in the development and survival of B cells. Inhibition of BTK leads to decreased activation of downstream signaling pathways such as the PI3K/Akt and NF-κB pathways, which are important for cell proliferation and survival.
Biochemical and Physiological Effects:
2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has been shown to induce apoptosis and inhibit proliferation of B cells in vitro and in vivo. In addition, 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has been shown to inhibit tumor growth and prolong survival in mouse models of CLL and MCL. 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has also been shown to enhance the activity of other anticancer agents such as venetoclax and lenalidomide, suggesting that it may have utility in combination therapy.

Advantages and Limitations for Lab Experiments

2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has several advantages as a research tool. It is a potent and selective inhibitor of BTK, which makes it a valuable tool for studying the role of BTK in B-cell malignancies. In addition, 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has been shown to have good pharmacokinetic properties and is well tolerated in preclinical models, which makes it a suitable candidate for further development as a therapeutic agent. However, one limitation of 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide. One area of interest is the development of combination therapies that include 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide and other anticancer agents. Preclinical studies have shown that 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide can enhance the activity of other agents such as venetoclax and lenalidomide, so it may have utility in combination therapy. Another area of interest is the development of 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide as a therapeutic agent for B-cell malignancies. Although 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has not yet been tested in clinical trials, preclinical studies have shown that it has potent antitumor activity and good pharmacokinetic properties, which make it a promising candidate for further development. Finally, further research is needed to elucidate the mechanism of action of 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide and its downstream effects on B-cell signaling pathways.

Scientific Research Applications

2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has been extensively studied in preclinical models of B-cell malignancies. In vitro studies have shown that 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide inhibits BTK activity and downstream signaling pathways in B cells, leading to decreased cell proliferation and survival. In vivo studies have demonstrated that 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has potent antitumor activity in mouse models of CLL and MCL. Furthermore, 2-methyl-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide has been shown to enhance the activity of other anticancer agents such as venetoclax and lenalidomide, suggesting that it may have utility in combination therapy.